5-chloro-2-ethoxy-N-ethylbenzenesulfonamide

• IUPAC Name: 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C10H14ClNO3S/c1-3-12-16(13,14)10-7-8(11)5-6-9(10)15-4-2/h5-7,12H,3-4H2,1-2H3
• InChI Key: ZUUAJUOIADFZGQ-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)Cl)OCC
• Molecular Formula: C10H14ClNO3S
• Molecular Weight: 263.74 g/mol

Description

5-chloro-2-ethoxy-N-ethylbenzenesulfonamide, also known as CEES, is a chemical compound that belongs to the group of sulfur mustard agents. It is a colorless liquid that has a strong odor and is highly toxic. CEES was first synthesized in the early 20th century and has been extensively studied for its potential use as a chemical weapon. However, in recent years, it has also been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide is similar to that of other sulfur mustard agents. It works by alkylating DNA, RNA, and proteins, which leads to the disruption of cellular processes and ultimately cell death. The exact mechanism of action is still being studied, and further research is needed to fully understand the effects of this compound on the body.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body. It can cause damage to DNA and other cellular components, leading to cell death. It can also cause inflammation and damage to the skin and other tissues. In addition, this compound has been shown to have immunosuppressive effects, which can make the body more susceptible to infections.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide in lab experiments is that it is a well-characterized compound that has been extensively studied. This makes it a useful model compound for the study of sulfur mustard agents. However, one limitation is that it is highly toxic and must be handled with care. In addition, its use in animal studies raises ethical concerns.

Future Directions

There are many future directions for the study of 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide and other sulfur mustard agents. One area of research is the development of antidotes and therapies for mustard gas exposure. Another area of research is the study of the long-term effects of exposure to sulfur mustard agents. In addition, further research is needed to fully understand the mechanism of action of this compound and other sulfur mustard agents.

Synthesis Methods

The synthesis of 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide involves the reaction of 5-chloro-2-ethoxybenzenesulfonyl chloride with ethylamine. The resulting product is then purified using various methods such as distillation and recrystallization. The purity of the final product is important for its use in scientific research.

Scientific Research Applications

5-chloro-2-ethoxy-N-ethylbenzenesulfonamide has been used in various scientific research applications such as in the study of the mechanism of action of sulfur mustard agents. It has also been used as a model compound for the development of antidotes and therapies for mustard gas exposure. In addition, this compound has been used in the study of the effects of sulfur mustard agents on skin and other tissues.